Sitosteryl (6/'-O-palmitoyl)-3-β-D-glucopyranoside
Sitosteryl (6/'-O-palmitoyl)-3-β-D-glucopyranoside
Sitoindoside I belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Sitoindoside I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Sitoindoside I has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, sitoindoside i is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, sitoindoside i can be found in fruits and spearmint. This makes sitoindoside i a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
18749-71-8
VCID:
VC0230820
InChI:
InChI=1S/C51H90O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h25,35-37,39-44,46-49,53-55H,8-24,26-34H2,1-7H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCC(CC)C(C)C)C)C)O)O)O
Molecular Formula:
C51H90O7
Molecular Weight:
815.3 g/mol
Sitosteryl (6/'-O-palmitoyl)-3-β-D-glucopyranoside
CAS No.: 18749-71-8
Main Products
VCID: VC0230820
Molecular Formula: C51H90O7
Molecular Weight: 815.3 g/mol
| CAS No. | 18749-71-8 |
|---|---|
| Product Name | Sitosteryl (6/'-O-palmitoyl)-3-β-D-glucopyranoside |
| Molecular Formula | C51H90O7 |
| Molecular Weight | 815.3 g/mol |
| IUPAC Name | [6-[[17-(5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate |
| Standard InChI | InChI=1S/C51H90O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h25,35-37,39-44,46-49,53-55H,8-24,26-34H2,1-7H3 |
| Standard InChIKey | JCLYMCVRBRHEHI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCC(CC)C(C)C)C)C)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCC(CC)C(C)C)C)C)O)O)O |
| Appearance | Powder |
| Melting Point | 163-165°C |
| Physical Description | Solid |
| Description | Sitoindoside I belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Sitoindoside I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Sitoindoside I has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, sitoindoside i is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, sitoindoside i can be found in fruits and spearmint. This makes sitoindoside i a potential biomarker for the consumption of these food products. |
| PubChem Compound | 13051622 |
| Last Modified | Nov 11 2021 |
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